2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline

• Molecular Formula: C16H13ClN4
• Molecular Weight: 296.75 g/mol
• IUPAC Name: 2-[3-(3-chloropyrazin-2-yl)azetidin-1-yl]quinoline
• InChI: InChI=1S/C16H13ClN4/c17-16-15(18-7-8-19-16)12-9-21(10-12)14-6-5-11-3-1-2-4-13(11)20-14/h1-8,12H,9-10H2
• InChI Key: ANCLLEHZWFEAJY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3C=C2)C4=NC=CN=C4Cl

Description

2-(3-(3-Chloropyrazin-2-yl)azetidin-1-yl)quinoline is a useful research compound. Its molecular formula is C16H13ClN4 and its molecular weight is 296.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-(azetidin-3-yl)-3-chloropyrazine hydrochloride (8) (163 g, 0.79 mol), 2-bromoquinoline (164 g, 0.79 mol, 1 eq., Combi-Blocks) and cesium carbonate (772 g, 2.37 mol, 3 eq., Aldrich) in anhydrous DMF (6.5 L) was heated to 110° C. and stirred for 19 h. After cooling to RT, the mixture was transferred to 50 L separatory funnel and diluted with water (13 L). Then it was extracted with ethyl acetate (20 L×2) and the organic extracts were combined, washed with water (8 L), brine (8 L), dried and concentrated. The resulting residue was purified by column chromatography (eluting with hexanes/ethyl acetate=9:1 to 3:1). All fractions containing desired compound were combined and concentrated. The obtained solid was triturated with MTBE (250 mL), washed with MTBE (100 mL×2) and dried to obtain 100 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. The mother liquor was concentrated and purified by column chromatography and trituration with MTBE again to give 4.5 g of 2-(3-(3-chloropyrazin-2-yl)azetidin-1-yl)quinoline (9) with >99% purity. Yield: 45% for two steps.